Cas no 1996206-93-9 (2-(trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-(trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 1996206-93-9
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• MDL: MFCD32741922
• CID: 5616817
• PubChem ID: 165935023
• Update Time: 2025-08-03

2-(trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-3161992
• 1996206-93-9
• 2-(trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

• MDL： MFCD32741922
• Inchi： 1S/C8H8F3NO3/c9-8(10,11)5(13)12-3-4-1-7(12,2-4)6(14)15/h4H,1-3H2,(H,14,15)
• InChI Key： KFZJCGPITAXSHP-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2CC1(C(=O)O)C2)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(trifluoroacetyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

Introduction to 2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 1996206-93-9)

2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1996206-93-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azapeptides, characterized by its fused cyclohexane and azabenzene rings, which contribute to its unique structural and functional properties. The presence of a trifluoroacetyl group at the 2-position introduces significant electronic and steric effects, making this molecule a versatile intermediate in the synthesis of bioactive molecules.

The structural framework of 2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is derived from a bicyclic scaffold, which is known for its stability and rigidity, often mimicking natural product motifs. This structural motif is particularly valuable in drug design due to its ability to interact with biological targets in a precise manner. The trifluoroacetyl moiety, a common pharmacophore in medicinal chemistry, enhances the lipophilicity and metabolic stability of molecules, making it an attractive feature for drug development.

In recent years, there has been a surge in research focusing on the development of novel scaffolds for therapeutic applications. Bicyclic azapeptides, including derivatives of 2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid, have been explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The trifluoromethyl group in the trifluoroacetyl moiety not only influences the electronic properties of the molecule but also contributes to its binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The cyclopropane-like ring system in the bicyclic core provides a rigid template that can be modified at various positions to tailor its biological activity. Researchers have leveraged this flexibility to develop libraries of compounds with diverse pharmacological profiles. For instance, modifications at the carboxylic acid terminus or the azabenzene ring have led to novel derivatives with enhanced potency and reduced toxicity.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual or multi-target interactions, as this approach can lead to more effective therapeutic agents with fewer side effects. 2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid serves as an excellent starting point for such endeavors due to its modular structure and the presence of multiple functional handles that can be exploited for derivatization.

Recent advances in computational chemistry have further accelerated the discovery process for novel bioactive molecules derived from this scaffold. Molecular modeling studies have revealed insights into how different substituents influence the binding mode of these compounds to their target proteins. These insights have guided rational drug design efforts, leading to the identification of promising candidates for preclinical testing.

The synthesis of 2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. While the core bicyclic structure can be accessed through established methods, introducing specific functional groups while maintaining regioselectivity requires careful planning and optimization. Advances in catalytic methods and transition-metal-mediated reactions have made it possible to construct complex molecular architectures with greater efficiency and precision.

In conclusion, 2-(trifluoroacetyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 1996206-93-9) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for the development of novel therapeutic agents. Its unique structural features and functional properties make it an invaluable tool for researchers exploring new frontiers in drug discovery.